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Compound of Interest

Compound Name: Nelotanserin

Cat. No.: B1678022 Get Quote

Nelotanserin, an investigational drug compound, requires careful handling and disposal to

ensure the safety of laboratory personnel and to prevent environmental contamination. This

document provides a comprehensive guide to the proper disposal procedures for

Nelotanserin, in line with established safety protocols for research chemicals.

Chemical and Physical Properties of Nelotanserin
A thorough understanding of the chemical and physical properties of Nelotanserin is

fundamental to safe handling and disposal.

Property Value

IUPAC Name
1-[3-(4-bromo-1-methylpyrazol-5-yl)-4-

methoxyphenyl]-3-(2,4-difluorophenyl)urea[1]

Molecular Formula C18H15BrF2N4O2[2][3][4]

Molecular Weight 437.24 g/mol [2]

CAS Number 839713-36-9

Solubility Soluble in DMSO (≥ 32 mg/mL)

Appearance Not specified in provided documents

Storage Temperature Store at < -15°C
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Personal Protective Equipment (PPE)
Before handling Nelotanserin, it is imperative to be equipped with the appropriate personal

protective equipment to minimize exposure and ensure personal safety.

Gloves: Wear appropriate protective gloves to prevent skin contact.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A lab coat or other protective clothing is required to prevent contamination of

personal clothing.

Respiratory Protection: If there is a risk of dust formation or aerosol generation, a NIOSH-

approved respirator should be used.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent its spread.

Evacuate and Ventilate: Non-essential personnel should evacuate the area. Ensure the area

is well-ventilated.

Containment: For dry spills, carefully sweep up the material and place it into a suitable,

closed container for disposal. For liquid spills, use an absorbent material to contain the spill.

Cleaning: Clean the spill area thoroughly.

Waste Disposal: Dispose of all contaminated materials, including cleaning supplies, as

hazardous waste in accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure
The recommended method for the disposal of Nelotanserin is through chemical incineration.

This process ensures the complete destruction of the compound, mitigating the risk of

environmental release.
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Waste Collection: Collect Nelotanserin waste in a designated, properly labeled, and sealed

container. Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Solvent Dilution: Dissolve or mix the Nelotanserin waste with a combustible solvent. This

facilitates complete combustion. The choice of solvent should be made in consultation with

your EHS office.

Incineration: The mixture should be burned in a chemical incinerator equipped with an

afterburner and a scrubber to neutralize harmful combustion byproducts. This step must be

performed by a licensed hazardous waste disposal company.

Regulatory Compliance: All disposal activities must adhere to local, state, and federal

regulations governing hazardous waste. Maintain meticulous records of all disposed

materials.

It is strictly prohibited to dispose of Nelotanserin by flushing it down the drain or discarding it

with regular laboratory trash. Such actions can lead to the contamination of water systems and

the environment.

Experimental Workflow for Disposal
The following diagram illustrates the procedural flow for the safe disposal of Nelotanserin.
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Nelotanserin Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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